Chloropheniramine-d4

• CAS No.: 132-22-9
• Product Name: Chloropheniramine-d4
• Molecular Formula: C16H19ClN2
• Molecular Weight: 274.79 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-N,N-dimethyl-3-pyridin-2-ylpropan-1-amine
• Standard InChI: InChI=1S/C16H19ClN2/c1-19(2)12-10-15(16-5-3-4-11-18-16)13-6-8-14(17)9-7-13/h3-9,11,15H,10,12H2,1-2H3
• Standard InChIKey: SOYKEARSMXGVTM-UHFFFAOYSA-N
• SMILES: CN(C)CCC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2
• Canonical SMILES: CN(C)CCC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2
• Boiling Point: 142 °C; 142 °C @ 1.0 MM HG
• Colorform: OILY LIQUID
• Melting Point: 266 to 275 °F (NTP, 1992); 130-135°C
• Physical Description: Chlorpheniramine maleate appears as odorless white crystalline solid or white powder with a bitter taste. pH (2% aqueous solution) 5. pH (1% aqueous solution) 4-5. (NTP, 1992); Solid
• Description: Chlorpheniramine, also known as clofeniramina or kloromin, belongs to the class of organic compounds known as pheniramines. Pheniramines are compounds containing a pheniramine moiety, which is structurally characterized by the presence of a 2-benzylpyridine linked to an dimethyl(propyl)amine to form a dimethyl[3-phenyl-3-(pyridin-2-yl)propyl]amine skeleton. Chlorpheniramine is a drug which is used for the treatment of rhinitis, urticaria, allergy, common cold, asthma and hay fever. Chlorpheniramine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Chlorpheniramine has been found in human skin tissue. Within the cell, chlorpheniramine is primarily located in the membrane (predicted from logP). In humans, chlorpheniramine is involved in the chlorphenamine H1-antihistamine action pathway. Chlorpheniramine is a potentially toxic compound.; Brompheniramine and chlorpheniramine maleate are first generation antihistamines that are widely used to treat symptoms of allergic rhinitis and the common cold. Clinically apparent liver injury from brompheniramine or chlorpheniramine must be exceeding rare, if it occurs at all.; Chlorpheniramine maleate appears as odorless white crystalline solid or white powder with a bitter taste. pH (2% aqueous solution) 5. pH (1% aqueous solution) 4-5. (NTP, 1992)
• Shelf Life: SENSITIVE TO LIGHT. /MALEATE/
• Solubility: 10 to 50 mg/mL at 70° F (NTP, 1992); 5500 mg/L (at 37 °C); 160.0 mg/mL at 25 °C
• Synonyms: Aller-Chlor; Antihistaminico Llorens; Chlo-Amine; Chlor-100; Chlor-Trimeton; Chlor-Tripolon; Chlorphenamine; Chlorpheniramine; Chlorpheniramine Maleate; Chlorpheniramine Tannate; Chlorpro; Chlorprophenpyridamine; Chlorspan 12; Chlortab-4; Cloro-Trimeton; Efidac 24; Kloromin; Maleate, Chlorpheniramine; Piriton; Tannate, Chlorpheniramine; Teldrin
• PubChem Compound: 2725
• Last Modified: Nov 11 2021